Cas no 85089-26-5 (Propanoic acid, 3-mercapto-2-oxo-, ethyl ester)

• Product Name: Propanoic acid, 3-mercapto-2-oxo-, ethyl ester
• CAS No: 85089-26-5
• MF: C₅H₈O₃S
• MW: 148.180220603943
• CID: 4229645
• PubChem ID: 542740
• Update Time: 2025-10-30

Propanoic acid, 3-mercapto-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-mercapto-2-oxo-, ethyl ester
• ethyl mercaptopyruvate
• Ethyl 3-mercaptopyruvate
• Ethyl 3-mercapto-2-oxopropanoate
• 85089-26-5
• Ethyl 2-oxo-3-sulfanylpropanoate #
• SCHEMBL4241594
• GDDJLKLSPDBRJL-UHFFFAOYSA-N

• Inchi： 1S/C5H8O3S/c1-2-8-5(7)4(6)3-9/h9H,2-3H2,1H3
• InChI Key： GDDJLKLSPDBRJL-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(=O)CS

Computed Properties

• Exact Mass: 148.01941529Da
• Monoisotopic Mass: 148.01941529Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.4Ų

Additional information on Propanoic acid, 3-mercapto-2-oxo-, ethyl ester

Comprehensive Overview of Propanoic acid, 3-mercapto-2-oxo-, ethyl ester (CAS No. 85089-26-5)

Propanoic acid, 3-mercapto-2-oxo-, ethyl ester, with the CAS registry number 85089-26-5, is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and flavor/fragrance industries. This compound, characterized by its unique thiol and ester functional groups, plays a pivotal role in the synthesis of complex molecules. Its molecular structure, combining a 3-mercapto group with a 2-oxo propanoic acid backbone, makes it a versatile intermediate for researchers and industrial applications alike.

In recent years, the demand for Propanoic acid, 3-mercapto-2-oxo-, ethyl ester has surged due to its applications in green chemistry and sustainable synthesis. With growing environmental concerns, industries are increasingly adopting eco-friendly processes, and this compound’s reactivity profile aligns well with such initiatives. Its ability to participate in Michael additions, nucleophilic substitutions, and condensation reactions makes it invaluable for creating biodegradable polymers and non-toxic additives.

One of the most searched topics related to CAS No. 85089-26-5 is its role in flavor and fragrance enhancement. The compound’s sulfurous notes contribute to the development of savory and meaty flavors, which are highly sought after in plant-based food alternatives. As the global trend shifts toward vegan and vegetarian diets, the need for natural and synthetic flavor enhancers has skyrocketed. Researchers are exploring how 3-mercapto-2-oxo-propanoic acid derivatives can mimic umami tastes, addressing a key challenge in the food industry.

Another hot topic is the compound’s potential in pharmaceutical intermediates. The thiol group in Propanoic acid, 3-mercapto-2-oxo-, ethyl ester is a critical building block for drugs targeting oxidative stress-related diseases. Studies suggest its derivatives could play a role in developing antioxidant therapies and chelating agents. This aligns with the rising interest in personalized medicine and nutraceuticals, where precise molecular modifications are essential for efficacy.

From a technical standpoint, the synthesis and handling of CAS No. 85089-26-5 require expertise due to its reactive mercapto group. Laboratories often employ inert atmospheres or stabilizing agents to prevent unwanted polymerization or oxidation. This aspect is frequently queried in academic forums, highlighting the need for clear guidelines on storage and purification. Manufacturers are also investing in scalable production methods to meet the growing demand while maintaining cost efficiency.

In the realm of material science, Propanoic acid, 3-mercapto-2-oxo-, ethyl ester is being investigated for its role in self-healing polymers and conductive coatings. The compound’s ability to form dynamic covalent bonds under mild conditions makes it a candidate for smart materials. This innovation ties into broader discussions about circular economy and waste reduction, where durable yet recyclable materials are paramount.

For those searching about the spectroscopic properties of this compound, advanced techniques like NMR, IR, and mass spectrometry are typically employed for characterization. Its distinct spectral signatures are well-documented, aiding in quality control and research reproducibility. These details are crucial for analytical chemists and regulatory compliance officers who rely on precise data for certification.

Looking ahead, the versatility of Propanoic acid, 3-mercapto-2-oxo-, ethyl ester ensures its relevance across multiple disciplines. Whether it’s answering FAQs about its synthetic pathways or exploring niche applications in cosmetic formulations, this compound continues to inspire innovation. As industries evolve, so too will the methodologies and technologies surrounding this remarkable molecule.